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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B12410859

An In-depth Technical Guide to 2,3,5-Trimethacarb-d3

This technical guide provides a comprehensive overview of 2,3,5-Trimethacarb-d3, a
deuterated analog of the insecticide 2,3,5-Trimethacarb. It is intended for researchers,
scientists, and professionals in drug development and analytical chemistry who require detailed
information on this compound's identifiers, properties, and analytical methodologies.

Chemical Identifiers and Nomenclature

2,3,5-Trimethacarb-d3 is the deuterium-labeled form of 2,3,5-Trimethacarb.[1] The unlabeled
compound, 2,3,5-Trimethacarb, is a carbamate ester that functions as an acetylcholinesterase
inhibitor and is used as a pesticide.[2] It is one of the two constituents of the insecticide
trimethacarb.[2] The deuterated version is primarily utilized in research settings, often as an
internal standard for quantitative analysis.[1]
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Identifier

Value

Compound Name

2,3,5-Trimethacarb-d3

CAS Number

2655-15-4 (for the unlabeled compound)[3][4][5]

Molecular Formula

C11H12D3NO2[3]

Molecular Weight 196.26 g/mol [3][6]
2,3,5-trimethylphenyl) N-
IUPAC Name ( ) ) yipheny)
(trideuteriomethyl)carbamate[6]
nChi INChl=1S/C11H15N02/c1-7-5-8(2)9(3)10(6-
n
7)14-11(13)12-4/h5-6H,1-4H3,(H,12,13)/i4D3
InChiKey NYOKZHDTNBDPOB-GKOSEXJESA-N[6]
PubChem CID 163408995[6]
Synonyms HY-144173S, CS-0378253[6]

Physicochemical Properties

The following table summarizes the computed physicochemical properties of 2,3,5-

Trimethacarb-d3. Experimental data for the deuterated compound is limited; therefore,

properties of the unlabeled 2,3,5-Trimethacarb are also provided for reference.

Table 2.1: Computed Properties of 2,3,5-Trimethacarb-d3
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Property Value Source
Monoisotopic Mass 196.129108959 Da PubChem][6]
XLogP3 2.5 PubChem|[6]
Hydrogen Bond Donor Count 1 PubChem|[6]
Hydrogen Bond Acceptor

Count 2 PubChem|[6]
Rotatable Bond Count 2 PubChem|[6]
Topological Polar Surface Area  38.3 A2 PubChem][6]

Table 2.2: Experimental Properties of Unlabeled 2,3,5-Trimethacarb

Property Value Source

Physical Description Brown crystalline solid[2][7] PubChem, ChemicalBook
Melting Point 105-114 °C PubChem][2]

Boiling Point ~287.8 °C Alfa Chemistry[8]

Water Solubility 58 mg/L at 23 °C PubChem|[2]

Vapor Pressure 5.1 x 10~>mm Hg at 25 °C PubChem|[2]

. Stable to light; decomposed by )
Stability ) ) PubChem, Guidechem
strong acids and alkalis[2][9]

Logical Relationship and Application

The primary role of 2,3,5-Trimethacarb-d3 is as a labeled internal standard for the
guantification of its parent compound, 2,3,5-Trimethacarb, a widely used insecticide.
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Relationship between 2,3,5-Trimethacarb and its deuterated analog.

Experimental Protocols

While specific experimental protocols for 2,3,5-Trimethacarb-d3 are not widely published, its
use as an internal standard would follow established analytical chemistry principles. The
following is a detailed methodology adapted from the US EPA method for the analysis of
Trimethacarb in soil, which would be applicable when using the deuterated form as an internal
standard.[10]

Objective: To quantify 2,3,5-Trimethacarb in soil samples using 2,3,5-Trimethacarb-d3 as an
internal standard via Gas Chromatography (GC).

Materials:
e Soil sample

e 2,3,5-Trimethacarb-d3 (Internal Standard)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12410859?utm_src=pdf-body-img
https://www.benchchem.com/product/b12410859?utm_src=pdf-body
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/411241-01-s.pdf
https://www.benchchem.com/product/b12410859?utm_src=pdf-body
https://www.benchchem.com/product/b12410859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Acetone, glass distilled

» Water, deionized

e Phosphoric acid (85%)

o Dichloromethane, glass distilled
e Sodium sulfate, anhydrous

» Analytical balance, volumetric flasks, filtration apparatus, rotary evaporator, GC system with
a suitable detector (e.g., NPD or MS).

Procedure:
o Standard Preparation:

o Prepare a stock solution of 2,3,5-Trimethacarb and 2,3,5-Trimethacarb-d3 in acetone
(e.g., 500 pg/mL).[10]

o Create a series of calibration standards by diluting the stock solution, each containing a
constant concentration of the internal standard (2,3,5-Trimethacarb-d3).

o Sample Extraction:
o Weigh 50 g of the soil sample into a flask.

o Spike the sample with a known amount of the 2,3,5-Trimethacarb-d3 internal standard
solution.

o Add the extracting solvent (e.g., 700 mL acetone + 300 mL water + 5 mL 85% phosphoric
acid).[10]

o Shake vigorously for a specified period (e.g., 1 hour).
o Filter the extract.

e Liquid-Liquid Partitioning:
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[e]

Transfer the filtrate to a separatory funnel.

(¢]

Evaporate the acetone from the extraction mixture using a rotary evaporator.[10]

[¢]

Partition the remaining aqueous solution with dichloromethane (e.g., 3 x 100 mL).

[¢]

Collect the organic (dichloromethane) layers.

e Drying and Concentration:

o Dry the combined organic extracts by passing them through a column of anhydrous
sodium sulfate.

o Concentrate the dried extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.
o Adjust the final volume in a suitable solvent for GC analysis (e.g., ethyl acetate).

e GC Analysis:
o Inject an aliquot of the final sample extract into the GC.

o The retention time for 2,3,5-Trimethacarb is approximately 1.8 minutes under the
conditions specified in the EPA method.[10] The deuterated standard will have a very
similar retention time.

o Quantify the analyte based on the ratio of the peak area of 2,3,5-Trimethacarb to the peak
area of the internal standard (2,3,5-Trimethacarb-d3) against the calibration curve.

Analytical Workflow Visualization

The following diagram illustrates the key steps in the analytical workflow for the quantification of
2,3,5-Trimethacarb using its deuterated analog.
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Analytical workflow for Trimethacarb quantification in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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